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Sophoranone, a prenylated flavonoid, is a natural compound isolated from several plant species. The table

below summarizes its known botanical sources and key chemical characteristics:

Property Description

Primary Plant Source Root of Sophora subprostrata (also known as Sophora tonkinensis or "Shan
Dou Gen") [1] [2]

Other Reported
Sources

Roots of Sophora flavescens [3]

Chemical
Classification

Flavonoid[CITATION:1]

CAS Number 23057-55-8[CITATION:1]

Molecular Formula C30H36O4[CITATION:1]

Synonyms (-)-Sophoranone; Sophoranon[CITATION:1]

Biological Activities and Research Applications

Research indicates that sophoranone exhibits promising biological activities, particularly in anti-

inflammatory and anti-cancer contexts. Key experimental findings and methodologies are summarized
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below:

Activity Experimental Model/Finding Key Parameters/Results

Anti-
inflammatory
[1]

Inhibition of LPS-induced NO

production in mouse RAW264.7
macrophage cells.

IC50 = 28.1 μM (by Griess assay after 24 hrs)

[1].

Anti-cancer Growth-inhibitory and apoptosis-
inducing effects on human

leukemia U937 cells [2].

Specific IC50 not provided in search results;
studies report "growth-inhibitory" and

"apoptosis-inducing" activities [2].

Experimental Protocols for Key Assays

For researchers looking to replicate or build upon existing work, here are outlines of key methodologies used

to evaluate sophoranone's activity.

Anti-inflammatory Activity Assay (In Vitro)

Cell Line: Mouse leukemic monocyte macrophage cell line (RAW264.7) [1].

Induction of Inflammation: Cells are stimulated with Lipopolysaccharide (LPS), a potent
inflammatory agent [1].

Measurement of NO Production: After a 24-hour incubation period with the test compound,
the concentration of nitric oxide (NO) in the culture supernatant is quantified using the Griess
assay. This method involves measuring nitrite, a stable breakdown product of NO [1].
Data Analysis: The IC50 value (concentration that inhibits 50% of NO production) is calculated

from dose-response curves.

Anti-cancer Activity Assay (In Vitro)

Cell Viability/Proliferation: Effects on cancer cell viability and clonal growth can be assessed

in a dose-dependent manner using assays like the CCK-8 assay [4].
Apoptosis Detection: Apoptosis-inducing activity can be evaluated through various methods,

such as flow cytometry analysis after staining with Annexin V/PI [2].

Mechanism of Action and Signaling Pathways
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Sophoranone is reported to influence critical cellular signaling pathways. The diagram below illustrates its

potential mechanism of action based on research into similar prenylated flavonoids and related compounds.
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Potential signaling pathways modulated by Sophoranone, based on related flavonoid research.

The pathways illustrated are inferred from the broader context of prenylated flavonoid research [4] [5].

Direct experimental validation specifically for sophoranone is an area for further investigation.

Conclusion for Research and Development

Sophoranone, primarily sourced from Sophora species, demonstrates significant potential as a lead

compound in drug discovery. Future work should focus on:

Elucidating its precise molecular targets and downstream signaling events.

Conducting more comprehensive in vivo pharmacokinetic and efficacy studies.
Exploring its therapeutic potential in other disease models.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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